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Compound of Interest

Compound Name: Cholesteryl laurate

Cat. No.: B1294587

For researchers, scientists, and drug development professionals, adherence to proper chemical
disposal protocols is paramount for maintaining a safe and compliant laboratory environment.
This guide provides detailed, step-by-step procedures for the proper disposal of cholesteryl
laurate, ensuring the safety of personnel and the protection of the environment. While
cholesteryl laurate is not classified as a hazardous substance under the Globally Harmonized
System (GHS), it is crucial to follow institutional and local regulations for chemical waste
management.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, consult your institution's specific waste management
policies and local regulations, as these supersede any general guidance. Always handle
chemical waste in a designated, well-ventilated area, and wear appropriate personal protective
equipment (PPE).

Recommended Personal Protective Equipment (PPE):
e Gloves: Standard laboratory gloves, such as nitrile, should be worn to prevent skin contact.

» Eye Protection: Safety glasses or goggles are mandatory to protect against potential
splashes or airborne particles.

o Lab Coat: A standard laboratory coat is essential to protect clothing and skin from
contamination.
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Quantitative Data Summary

The following table summarizes key physical and chemical properties of cholesteryl laurate
for easy reference.

Property Value

Molecular Formula C39He6s02

Molecular Weight 568.96 g/mol

Appearance White to off-white solid (powder/crystals)
Melting Point Approximately 90-94 °C

- Insoluble in water. Soluble in organic solvents
Solubility
such as chloroform and ethers.

Not classified as a hazardous substance under
GHS.

Hazard Classification

Step-by-Step Disposal Protocol

The following protocol outlines the standard procedure for the disposal of non-hazardous solid
chemical waste like cholesteryl laurate.

o Waste Identification and Segregation:

o Confirm that the waste is solely cholesteryl laurate and not mixed with any hazardous
materials.

o If cholesteryl laurate is dissolved in a solvent, the disposal procedure for the solvent
must be followed. This guide pertains to solid cholesteryl laurate waste.

o Container Selection and Preparation:
o Whenever possible, use the original, clearly labeled container for disposal.

o If the original container is unavailable, select a clean, dry, and chemically compatible
container with a secure, leak-proof lid. High-density polyethylene (HDPE) containers are a
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suitable option.
o Ensure the container is free from any residual hazardous chemicals.

o Packaging the Waste:
o Carefully transfer the solid cholesteryl laurate waste into the prepared container.

o Minimize the creation of dust. If the material is a fine powder, handle it gently to reduce the
risk of airborne particles.

o Crucially, do not mix with any other chemical waste.
o Labeling the Container:
o Clearly and legibly label the outer container with the following information:

The words "Non-Hazardous Waste"

The full chemical name: "Cholesteryl Laurate”

The CAS Number: "1908-11-8"

The date of disposal.

The name of the principal investigator and the laboratory location.
» Final Disposal:

o Transport the sealed and properly labeled container to your facility's designated
accumulation area for non-hazardous solid chemical waste.

o Follow your institution's specific procedures for waste pickup and final disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical decision-making process for the proper disposal of
cholesteryl laurate.
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Start: Cholesteryl Laurate Waste

Is the waste mixed with
other chemicals?

Consult Environmental

Health & Safety (EHS)

Select a clean, compatible,
and sealable container

'

Label container with:

- 'Non-Hazardous Waste'
- 'Cholesteryl Laurate'
- CAS: 1908-11-8
- Date & Lab Info

'

Carefully transfer solid waste
to the container

'

Store in designated
non-hazardous waste area

End: Await Pickup
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 To cite this document: BenchChem. [Proper Disposal of Cholesteryl Laurate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294587#cholesteryl-laurate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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